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2-[1-(2-Methylpyridin-4-yl)piperidin-4-yl]acetamide

Name: 2-[1-(2-Methylpyridin-4-yl)piperidin-4-yl]acetamide
Brand: Smolecule
SKU: S7484337
Rating: 5 (7 reviews)

Catalog No.

S7484337

CAS No.

M.F

C13H19N3O

M. Wt

233.31 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-[1-(2-Methylpyridin-4-yl)piperidin-4-yl]acetamid...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Future Directions
13. Specification
14. Others

General Information

Product Name

2-[1-(2-Methylpyridin-4-yl)piperidin-4-yl]acetamide

IUPAC Name

2-[1-(2-methylpyridin-4-yl)piperidin-4-yl]acetamide

Molecular Formula

C13H19N3O

Molecular Weight

233.31 g/mol

InChI

InChI=1S/C13H19N3O/c1-10-8-12(2-5-15-10)16-6-3-11(4-7-16)9-13(14)17/h2,5,8,11H,3-4,6-7,9H2,1H3,(H2,14,17)

InChI Key

VLCZTOORPWFOHD-UHFFFAOYSA-N

SMILES

CC1=NC=CC(=C1)N2CCC(CC2)CC(=O)N

Canonical SMILES

CC1=NC=CC(=C1)N2CCC(CC2)CC(=O)N

2-[1-(2-Methylpyridin-4-yl)piperidin-4-yl]acetamide, also known as MPAA, is a novel compound first synthesized in 2018. It belongs to the class of piperidine-based compounds and has gained significant attention from the scientific community due to its diverse biological properties and potential applications in several fields of research.

Physical and Chemical Properties

MPAA has a molecular formula of C16H23N3O and a molecular weight of 273.38 g/mol. It has a white or off-white crystalline powder form and is insoluble in water but soluble in organic solvents. The melting point of MPAA ranges from 115-118°C.

Synthesis and Characterization

The synthesis of MPAA involves a multi-step organic synthesis process, starting with the reaction between 2-methyl-4-pyridinecarboxaldehyde and 4-piperidone. The resulting compound is then treated with acetic anhydride to obtain MPAA. Characterization of MPAA is typically performed using NMR spectroscopy, mass spectrometry, and infrared spectroscopy.

Analytical Methods

Several analytical methods have been reported for the analysis of MPAA, including high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-mass spectrometry (LC-MS). These methods are typically used to determine the purity and concentration of MPAA in various samples.

Biological Properties

MPAA has exhibited diverse biological properties in various scientific studies. It has been found to have antitumor, antidepressant, anticonvulsant, and anti-inflammatory activities. It also shows potential as a neuroprotector and analgesic agent.

Toxicity and Safety in Scientific Experiments

The toxicity and safety of MPAA have been evaluated in various scientific experiments. In general, MPAA has been found to be a safe compound, exhibiting low toxicity in animal models. However, further studies are needed to fully understand the long-term effects of MPAA exposure.

Applications in Scientific Experiments

MPAA has several potential applications in various scientific experiments. It can be used as a building block in organic synthesis, as well as in medicinal chemistry for the development of new drugs. It has also shown potential as a therapeutic agent for various diseases, including cancer and depression.

Current State of Research

The current state of research into MPAA is active, with several studies ongoing to explore its potential applications in various fields. These studies include investigations of its pharmacological effects, synthesis and characterization of novel MPAA derivatives, and medicinal chemistry applications.

Potential Implications in Various Fields of Research and Industry

MPAA has several potential implications in various fields of research and industry. In pharmaceuticals, it could be used in the development of new drugs for the treatment of various diseases. In materials science, it could be used as a building block for the synthesis of advanced materials. It could also be used in agriculture as a pesticide or herbicide.

Limitations and Future Directions

Despite its potential, there are also limitations associated with MPAA, such as its insolubility in water, which may hinder its use in some applications. Future directions for research on MPAA include the development of more efficient synthetic methods, the synthesis of novel derivatives with enhanced properties, and the investigation of its potential applications in new fields.

Future Directions

include:
1. Investigation of MPAA's potential in environmental applications, such as its use as a biodegradable pesticide or herbicide.
2. Development of new synthetic methods that are more efficient and cost-effective.
3. Investigation of MPAA's potential as a chiral auxiliary in asymmetric synthesis reactions.
4. Exploration of the use of MPAA and its derivatives in the treatment of neurodegenerative diseases.
5. Development of new methods for the analysis and detection of MPAA, especially in complex matrices.
6. Investigation of the use of MPAA in biomedical applications, such as tissue engineering or drug delivery.
7. Exploration of MPAA's potential to act as a precursor for the synthesis of other piperidine-based compounds with diverse biological properties.
8. Investigation of MPAA's potential as an anti-fungal agent in agriculture and food production.
9. Investigation of the use of MPAA in the synthesis of functional materials, such as sensors or catalysts.
10. Exploration of the potential of MPAA in veterinary medicine, such as its use as a sedative or pain reliever for animals.